Methyl 4-{[4-(hexyloxy)benzoyl]amino}benzoate

• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: methyl 4-[(4-hexoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C21H25NO4/c1-3-4-5-6-15-26-19-13-9-16(10-14-19)20(23)22-18-11-7-17(8-12-18)21(24)25-2/h7-14H,3-6,15H2,1-2H3,(H,22,23)
• InChI Key: YANSAJQYWJXEBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-{[4-(hexyloxy)benzoyl]amino}benzoate is a useful research compound. Its molecular formula is C21H25NO4 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-aminobenzoate (500 mg, 3.31 mmol) in anhydrous pyridine (10 mL) was added dropwise 4-(hexyloxy)benzoyl chloride (890 μL) at 0° C. After 5 min the temperature was allowed to warm up to rt. After 90 min aminomethyl resin (Polymers Laboratories PL-AMS, 1.93 mmol/g, 720 mg) was added and the resulting mixture was stirred overnight at rt. After filtration and rinsing the resin, water (125 mL) was added to the filtrate and a white solid precipated out. Filtration and washing with water gave a solid which was dried under vacuo at 60° C. overnight. The title compound (1073 mg) was obtained as a white solid (91%) in 99.7% purity by HPLC (MaxPlot detection between 230 and 400 nm).